Cas no 2649082-45-9 (3-isocyanato-2,4-dimethyl-1H-pyrrole)

• Product Name: 3-isocyanato-2,4-dimethyl-1H-pyrrole
• CAS No: 2649082-45-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6483129
• PubChem ID: 165627376
• Update Time: 2025-10-28

3-isocyanato-2,4-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-2,4-dimethyl-1H-pyrrole
• EN300-1793057
• 2649082-45-9

• Inchi： 1S/C7H8N2O/c1-5-3-8-6(2)7(5)9-4-10/h3,8H,1-2H3
• InChI Key： ZDUHKAIDSXAEPN-UHFFFAOYSA-N
• SMILES： O=C=NC1C(C)=CNC=1C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-isocyanato-2,4-dimethyl-1H-pyrrole

Introduction to 3-Isocyanato-2,4-Dimethyl-1H-Pyrrole (CAS No. 2649082-45-9)

3-Isocyanato-2,4-dimethyl-1H-pyrrole (CAS No. 2649082-45-9) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound belongs to the class of isocyanates, which are characterized by the presence of the isocyanate functional group (-N=C=O). The isocyanate group is highly reactive and can participate in a wide range of chemical reactions, making 3-isocyanato-2,4-dimethyl-1H-pyrrole a valuable building block in the synthesis of complex molecules.

The chemical structure of 3-isocyanato-2,4-dimethyl-1H-pyrrole consists of a five-membered pyrrole ring with two methyl groups at the 2 and 4 positions and an isocyanate group at the 3 position. The pyrrole ring is an aromatic heterocycle with a nitrogen atom, which imparts unique electronic properties to the molecule. The presence of the methyl groups enhances the stability and solubility of the compound, while the isocyanate group provides reactivity for further chemical modifications.

In the field of pharmaceutical research, 3-isocyanato-2,4-dimethyl-1H-pyrrole has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting various diseases. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-isocyanato-2,4-dimethyl-1H-pyrrole exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the potential of this compound as a lead molecule for drug discovery.

Moreover, 3-isocyanato-2,4-dimethyl-1H-pyrrole has been utilized in materials science for the synthesis of advanced polymers and coatings. The reactivity of the isocyanate group allows for the formation of urethane linkages, which are essential in the production of polyurethanes. Polyurethanes are widely used in various applications due to their excellent mechanical properties, chemical resistance, and durability. Research published in Macromolecules demonstrated that 3-isocyanato-2,4-dimethyl-1H-pyrrole can be incorporated into polymer networks to enhance their thermal stability and mechanical strength.

In organic synthesis, 3-isocyanato-2,4-dimethyl-1H-pyrrole serves as a key intermediate for the preparation of complex organic molecules. Its unique structure allows for selective functionalization at different positions on the pyrrole ring and the isocyanate group. This versatility makes it an attractive starting material for synthetic chemists aiming to develop novel compounds with specific properties. A study published in Tetrahedron Letters described a one-pot synthesis method using 3-isocyanato-2,4-dimethyl-1H-pyrrole to produce a series of functionalized pyrroles with high yields and excellent purity.

The safety and handling of 3-isocyanato-2,4-dimethyl-1H-pyrrole are important considerations for researchers and industrial users. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken due to its reactivity and potential health effects associated with exposure to isocyanates. It is recommended to handle this compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 3-isocyanato-2,4-dimethyl-1H-pyrrole (CAS No. 2649082-45-9) is a multifunctional compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it a valuable tool for researchers aiming to develop new drugs, advanced materials, and complex organic molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in various scientific disciplines.